3-(1-Propyl-butylamino)-propionic acid ethyl ester

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: ethyl 3-(heptan-4-ylamino)propanoate
• InChI: InChI=1S/C12H25NO2/c1-4-7-11(8-5-2)13-10-9-12(14)15-6-3/h11,13H,4-10H2,1-3H3
• InChI Key: RSLJGEFNXXSVTM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)NCCC(=O)OCC

Description

3-(1-Propyl-butylamino)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 12 L 3-neck flask equipped with a mechanical stirrer and nitrogen inlet was charged 400 g (2.6 mol) of β-alanine, 2250 L of dichloromethane and 2.3 L of ethanol. Agitation was begun and 1.09 L (7.8 mol, 3 eq) of triethyl amine and 364 mL (2.6 mol, 1 eq) of 4-heptanone were added. The mixture was cooled to <10° C. and 1.65 Kg (7.8 mol, 3 eq) of sodium triacetoxy borohydride. Mixture kept <15° C. and stirred for 24 hrs.